Cas no 2580222-68-8 (methyl 2-amino-3,4,5-trichlorobenzoate)

• Product Name: methyl 2-amino-3,4,5-trichlorobenzoate
• CAS No: 2580222-68-8
• MF: C₈H₆Cl₃NO₂
• MW: 254.497739315033
• MDL: MFCD33020811
• CID: 5361276
• PubChem ID: 155858396
• Update Time: 2025-05-19

methyl 2-amino-3,4,5-trichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3,4,5-trichloro-, methyl ester
• methyl 2-amino-3,4,5-trichlorobenzoate

• MDL： MFCD33020811
• Inchi： 1S/C8H6Cl3NO2/c1-14-8(13)3-2-4(9)5(10)6(11)7(3)12/h2H,12H2,1H3
• InChI Key： KJFVEZQOSCANHA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Cl)=C(Cl)C(Cl)=C1N

Additional information on methyl 2-amino-3,4,5-trichlorobenzoate

Methyl 2-Amino-3,4,5-Trichlorobenzoate: A Comprehensive Overview

Methyl 2-amino-3,4,5-trichlorobenzoate (CAS No. 258022-68-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with three chlorine atoms and an amino group. The methyl group attached to the benzoate further enhances its chemical properties, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of methyl 2-amino-3,4,5-trichlorobenzoate in drug discovery and development. Its structure allows for strong interactions with biological targets, making it a promising candidate for therapeutic agents. Researchers have explored its ability to inhibit specific enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. These findings underscore the importance of understanding the compound's pharmacokinetics and bioavailability.

In addition to its biological applications, methyl 2-amino-3,4,5-trichlorobenzoate has shown potential in materials science. Its electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Recent advancements in synthetic methods have improved the efficiency of producing this compound, reducing costs and enhancing its scalability for industrial applications.

The synthesis of methyl 2-amino-3,4,5-trichlorobenzoate involves a multi-step process that typically begins with the chlorination of an aromatic ring followed by amino group substitution. The introduction of the methyl group is achieved through esterification reactions. These steps require precise control over reaction conditions to ensure high purity and yield. Innovations in catalytic systems have further optimized these processes, making them more environmentally friendly and sustainable.

From a safety standpoint, methyl 2-amino-3,4,5-trichlorobenzoate exhibits moderate toxicity levels under standard laboratory conditions. However, its handling requires adherence to standard safety protocols to minimize exposure risks. Regulatory agencies have established guidelines for its use in research and industrial settings to ensure compliance with health and safety standards.

Looking ahead, the future of methyl 2-amino-3,4,5-trichlorobenzoate lies in its continued exploration across diverse fields. Its role in advancing drug development and materials science positions it as a key compound in modern chemistry. As research progresses, new applications and improved synthetic methods are expected to emerge, further solidifying its importance in both academic and industrial contexts.